Cas no 7357-42-8 (Formamide,N-(1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinyl)-)

• Product Name: Formamide,N-(1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinyl)-
• CAS No: 7357-42-8
• MF: C₆H₇N₃O₃
• MW: 169.138080835342
• CID: 579821
• PubChem ID: 248419
• Update Time: 2025-04-19

Formamide,N-(1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• Formamide,N-(1,2,3,4-tetrahydro-6-methyl-2,4-dioxo-5-pyrimidinyl)-
• NSC 65412
• N-(2,4-Dihydroxy-6-methyl-5-pyrimidinyl)formamide
• DTXSID80994352
• (2,4-Dihydroxy-6-methylpyrimidin-5-yl)methanimidic acid
• 7357-42-8
• NSC65412
• NSC-65412

• Inchi： 1S/C6H7N3O3/c1-3-4(7-2-10)5(11)9-6(12)8-3/h2H,1H3,(H,7,10)(H2,8,9,11,12)
• InChI Key： ISXYINAGOZQWQJ-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C)NC(N1)=O)NC=O

Computed Properties

• Exact Mass: 169.04881
• Monoisotopic Mass: 169.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 290 ºC (decomposition)
• Solubility: Very slightly soluble (0.74 g/l) (25 º C),
• PSA: 87.3